1-(4-fluorobenzoyl)-4-(3-methoxybenzyl)piperazine

• IUPAC Name: (4-fluorophenyl)-[4-[(3-methoxyphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21FN2O2/c1-24-18-4-2-3-15(13-18)14-21-9-11-22(12-10-21)19(23)16-5-7-17(20)8-6-16/h2-8,13H,9-12,14H2,1H3
• InChI Key: MBFBDLQAKHCFKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O2
• Molecular Weight: 328.4 g/mol

Description

1-(4-fluorobenzoyl)-4-(3-methoxybenzyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a piperazine derivative that has been synthesized through various methods and has been found to possess unique biochemical and physiological effects.

Scientific Research Applications

1-(4-fluorobenzoyl)-4-(3-methoxybenzyl)piperazine has been found to have potential applications in medical research. It has been studied for its effects on the central nervous system and has been found to have anxiolytic and antidepressant properties. Additionally, it has been studied for its potential as a treatment for various neurological disorders such as Parkinson's disease and Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorobenzoyl)-4-(3-methoxybenzyl)piperazine is not fully understood. However, it is believed to act on the serotonin and dopamine systems in the brain, which are involved in regulating mood, behavior, and cognition.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-fluorobenzoyl)-4-(3-methoxybenzyl)piperazine has anxiolytic and antidepressant effects. It has been found to increase serotonin and dopamine levels in the brain, which are neurotransmitters involved in regulating mood and behavior. Additionally, it has been shown to have neuroprotective effects and may have potential as a treatment for various neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorobenzoyl)-4-(3-methoxybenzyl)piperazine in lab experiments is its potential as a treatment for various neurological disorders. Additionally, it has been found to have anxiolytic and antidepressant properties, which may be useful in studying the effects of these types of drugs. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to interpret study results.

Future Directions

There are several future directions for research on 1-(4-fluorobenzoyl)-4-(3-methoxybenzyl)piperazine. One direction is to further study its potential as a treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, more research is needed to fully understand its mechanism of action and how it affects neurotransmitter systems in the brain. Finally, studies could be conducted to investigate its potential as a treatment for other mental health disorders such as anxiety and depression.

Synthesis Methods

The synthesis of 1-(4-fluorobenzoyl)-4-(3-methoxybenzyl)piperazine has been achieved through various methods. One such method involves the reaction of 4-fluorobenzoic acid with 3-methoxybenzylamine in the presence of N,N'-carbonyldiimidazole (CDI) and triethylamine (TEA) to yield the intermediate 4-(3-methoxybenzyl)-1-(4-fluorobenzoyl)piperazine. This intermediate is then reacted with sodium hydride (NaH) in dimethylformamide (DMF) to produce the final product, 1-(4-fluorobenzoyl)-4-(3-methoxybenzyl)piperazine.